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Compound of Interest

Compound Name: C.I. Vat blue 22

Cat. No.: B1606642 Get Quote

A deep dive into the performance characteristics of C.I. Vat Blue 22 and reactive dyes,

providing researchers, scientists, and drug development professionals with a comprehensive

guide to their respective strengths and weaknesses. This report details experimental data on

key performance indicators, outlines testing methodologies, and visualizes the chemical

processes involved.

The selection of a dye for textile applications is a critical decision that hinges on a variety of

factors, including desired color fastness, application process, and environmental impact.

Among the myriad of dye classes available, vat and reactive dyes are two of the most

prominent for cellulosic fibers like cotton. This guide provides a detailed comparison of the

performance of a specific vat dye, C.I. Vat Blue 22, against a representative reactive dye, C.I.

Reactive Blue 19, supported by quantitative data and standardized experimental protocols.

At a Glance: Key Performance Differences
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Performance Metric C.I. Vat Blue 22
C.I. Reactive Blue
19

Key Takeaway

Light Fastness Excellent (ISO 6-7) Very Good (ISO 6-7)

Both offer high

resistance to fading

from light exposure.

Wash Fastness Excellent (ISO 4-5)
Good to Very Good

(ISO 4)

C.I. Vat Blue 22

generally exhibits

superior wash

fastness.

Rubbing Fastness

(Dry)
Good (ISO 4) Good (ISO 4)

Both perform well in

dry rubbing tests.

Rubbing Fastness

(Wet)

Moderate to Good

(ISO 3)
Moderate (ISO 3)

Wet rubbing fastness

is a challenge for

both, with C.I. Vat

Blue 22 showing

slightly better

performance.

Chlorine Bleach

Fastness
Good (ISO 4-5) Moderate (ISO 3-4)

C.I. Vat Blue 22 is

more resistant to

chlorine bleach.

Dyeing Process

Complex, multi-step

reduction and

oxidation process.

Simpler, direct

chemical reaction with

the fiber.

The reactive dyeing

process is generally

more straightforward.

Color Range &

Vibrancy

Generally produces

deeper, more subdued

shades.

Known for bright,

vibrant colors.

Reactive dyes offer a

wider and brighter

color palette.

Environmental Impact

Traditional methods

can be resource-

intensive, but modern

processes have

improved

sustainability.

Can produce high

volumes of colored

wastewater.

Both have

environmental

considerations, with

ongoing

advancements to

improve their

ecological footprint.
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In-Depth Performance Analysis
Color Fastness
Color fastness, a measure of a dyed textile's ability to resist color loss or transfer under various

conditions, is a critical performance indicator.

C.I. Vat Blue 22 is renowned for its exceptional fastness properties. It exhibits excellent

resistance to light, with an ISO rating of 6-7, and outstanding wash fastness, typically rated at

4-5.[1] Its resistance to chlorine and oxygen bleach is also good, with ratings of 4-5.[1]

However, its fastness to wet rubbing is moderate, a common characteristic of vat dyes.

Reactive dyes, such as C.I. Reactive Blue 19, also offer very good light fastness, with a rating

of 6-7.[2] Their wash fastness is generally good, around a rating of 4, due to the formation of a

strong covalent bond with the fiber.[2] However, their resistance to chlorine bleach is typically

lower than that of vat dyes, with a rating of 3-4.[2] Wet rubbing fastness is also a point of

relative weakness, with a rating of 3.[2]

Dyeing Process and Mechanism
The fundamental difference in the performance of vat and reactive dyes lies in their distinct

dyeing mechanisms.

C.I. Vat Blue 22, being a vat dye, is initially insoluble in water. The dyeing process involves a

"vatting" step where the dye is reduced in an alkaline solution, typically with sodium

hydrosulfite, to a soluble leuco form. This soluble form has an affinity for the cellulosic fiber and

penetrates it. Following the dyeing stage, the fabric is exposed to an oxidizing agent or air,

which converts the leuco form back to its original insoluble pigment, trapping it within the fiber.

This mechanical entrapment is the source of the excellent fastness properties of vat dyes.

Reactive dyes, on the other hand, are water-soluble and contain a reactive group that forms a

covalent bond directly with the hydroxyl groups of the cellulose fiber under alkaline conditions.

This chemical bond is extremely strong and stable, leading to good wash fastness. The dyeing

process is generally simpler than that for vat dyes, involving the application of the dye and an

alkali, followed by a fixation step.
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The following are detailed methodologies for the key color fastness tests cited in this guide.

Color Fastness to Washing (ISO 105-C06)
This test assesses the resistance of the color of textiles to domestic and commercial

laundering.

1. Specimen Preparation: A specimen of the dyed textile is cut to a specified size and sewn

together with a multi-fiber adjacent fabric. This multi-fiber strip contains swatches of different

common fibers (e.g., cotton, wool, polyester, nylon, acrylic, acetate) to assess color staining.

2. Washing Procedure: The composite specimen is placed in a stainless-steel container with a

specified volume of a standard soap solution and a set number of stainless-steel balls to

provide mechanical action. The container is then agitated in a laundering machine at a

specified temperature and for a specific duration.

3. Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with cold

water and then dried in air at a temperature not exceeding 60°C.

4. Evaluation: The change in color of the dyed specimen and the degree of staining on each of

the adjacent fabric strips are assessed by comparing them with the grey scales under

standardized lighting conditions. The grey scale for assessing change in color ranges from 5

(no change) to 1 (severe change). The grey scale for assessing staining ranges from 5 (no

staining) to 1 (severe staining).

Color Fastness to Light (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source that simulates natural daylight.

1. Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

2. Exposure: The mounted specimen is exposed to the light from a xenon arc lamp under

controlled conditions of temperature and humidity. A set of blue wool standards with known light

fastness (ranging from 1 to 8, with 8 being the highest fastness) are exposed simultaneously.

3. Evaluation: The fading of the test specimen is assessed by comparing its change in color

with the change in color of the blue wool standards. The light fastness rating is the number of
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the blue wool standard that shows a similar degree of fading to the test specimen.

Color Fastness to Rubbing (Crocking) (AATCC Test
Method 8)
This test evaluates the amount of color transferred from the surface of a colored textile material

to other surfaces by rubbing.

1. Specimen Preparation: A specimen of the dyed textile is mounted on the base of a

crockmeter.

2. Dry Rubbing: A square of standard white cotton crocking cloth is mounted on the rubbing

finger of the crockmeter. The finger is then moved back and forth across the test specimen for

a specified number of cycles with a constant pressure.

3. Wet Rubbing: The test is repeated with a fresh piece of crocking cloth that has been wetted

with distilled water to a specific moisture content.

4. Evaluation: The amount of color transferred to the white crocking cloth is assessed by

comparing it with the AATCC Chromatic Transference Scale or the Gray Scale for Staining. The

ratings range from 5 (no color transfer) to 1 (heavy color transfer).[3][4]

Visualizing the Dyeing Processes
To better understand the distinct mechanisms of C.I. Vat Blue 22 and reactive dyes, the

following diagrams illustrate their respective dyeing workflows.
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Caption: Workflow of the C.I. Vat Blue 22 dyeing process.
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Caption: Workflow of the reactive dyeing process.

Conclusion
Both C.I. Vat Blue 22 and reactive dyes offer high performance for coloring cellulosic fibers, but

their suitability depends on the specific application and desired end-product characteristics. C.I.
Vat Blue 22 provides unparalleled wash and bleach fastness, making it an excellent choice for

textiles that require high durability and longevity, such as workwear and uniforms. Reactive

dyes, exemplified by C.I. Reactive Blue 19, offer a broader and more vibrant color palette with

a more straightforward dyeing process, making them ideal for fashion and apparel where

bright, vivid colors are desired. The choice between these two dye classes requires a careful

consideration of the trade-offs between fastness properties, color vibrancy, process complexity,

and environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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